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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B15552189

For Researchers, Scientists, and Drug Development Professionals

Introduction

MitoTracker Green FM is a fluorescent probe that enables the visualization of mitochondria in
live cells. This cell-permeant dye accumulates in mitochondria and covalently binds to
mitochondrial proteins through a mildly thiol-reactive chloromethyl group.[1][2] Its fluorescence
is largely independent of mitochondrial membrane potential, making it a valuable tool for
assessing mitochondrial mass and morphology during time-lapse microscopy.[3][4]
MitoTracker Green FM is characterized by its bright green fluorescence, high photostability,
and low phototoxicity, which are critical for long-term imaging studies.[3][5]

Properties and Specifications

A summary of the key properties of MitoTracker Green FM is provided below, offering a quick
reference for experimental setup.
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Property Value Reference(s)
Excitation Maximum 490 nm [21[61[7]
Emission Maximum 516 nm [2][61[7]
Molecular Weight 671.88 g/mol [2]

Form Lyophilized solid [2][8]
Solubility DMSO [2][9]

Not recommended; signal is
Fixability not well-retained after
aldehyde fixation.[2][7][10]

Staining Mechanism

MitoTracker Green FM passively diffuses across the plasma membrane of a live cell. Once
inside, it accumulates in the mitochondria and covalently binds to free thiol groups of cysteine
residues on mitochondrial proteins. This covalent linkage ensures that the dye is well-retained
within the mitochondria during time-lapse imaging.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://media.cellsignal.com/pdf/9074.pdf
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/mitotracker_green_fm
https://www.abmole.com/products/mitotracker-green-fm.html
https://media.cellsignal.com/pdf/9074.pdf
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/mitotracker_green_fm
https://www.abmole.com/products/mitotracker-green-fm.html
https://media.cellsignal.com/pdf/9074.pdf
https://media.cellsignal.com/pdf/9074.pdf
https://www.cellsignal.com/products/9074/datasheet?images=1&protocol=0
https://media.cellsignal.com/pdf/9074.pdf
https://emulatebio.com/wp-content/uploads/2021/06/EP144_v1.0_Live_Staining_of_Mitochondria_Using_MitoTracker%C2%AE_Fluorescent_Dyes.pdf
https://media.cellsignal.com/pdf/9074.pdf
https://www.abmole.com/products/mitotracker-green-fm.html
https://www.abpbio.com/product/mitogreen/
https://www.benchchem.com/product/b15552189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Live Cell

Cytosol

Plasma Membrane

Mitochondrion
Passive Diffusion Accumulation & Covalent Bondin: Ly Mitochondrial Protein
(with Thiol Groups)

Mitochondrial Matrix

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Preparation

Seed cells on
imaging dish

Prepare 20-200 nM
MitoTracker solution

Staining

Remove culture medium

Add staining solution

Incubate 15-45 min
at 37°C

Wash cells twice

Live-cell time-lapse
microscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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